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Compound of Interest

Compound Name: D-Ribose-d2

Cat. No.: B15139421 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of D-Ribose-d2, a deuterated form of D-Ribose. While D-Ribose-d2 is

not classified as a hazardous substance, adhering to proper safety protocols is crucial to

minimize any potential risks and ensure a safe laboratory environment.[1] The health and

safety information for D-Ribose-d2 is generally considered to be similar to its unlabeled

counterpart, D-Ribose.[2]

Personal Protective Equipment (PPE) and Handling
When working with D-Ribose-d2, standard laboratory practices and appropriate personal

protective equipment are necessary to prevent potential irritation and ensure safe handling.

Although not considered hazardous, direct contact with the compound in its solid form or as a

solution should be avoided.

Recommended Personal Protective Equipment:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect against accidental splashes or airborne particles.[2][3]

Hand Protection: Disposable nitrile gloves are the minimum requirement for handling D-
Ribose-d2 to prevent skin contact.[3] If prolonged contact is anticipated, consider wearing

more robust gloves.
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Body Protection: A standard laboratory coat should be worn to protect clothing and skin from

potential spills.[4]

Respiratory Protection: In situations where dust may be generated, such as when weighing

or transferring the solid compound, a NIOSH-approved particulate respirator is

recommended to prevent inhalation.[2][5]

General Handling Procedures:

Ventilation: Work in a well-ventilated area. If dust is likely to be generated, use a chemical

fume hood.[6]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing

in dust from the compound.[6][7]

Minimize Contact: Limit all unnecessary personal contact with the chemical.[1]

Hygiene: Wash hands thoroughly with soap and water after handling D-Ribose-d2, before

breaks, and at the end of the workday.[2]

Hazard and Protection Summary
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Hazard
Personal Protective
Equipment (PPE)

First Aid Measures

Eye Contact

Safety glasses with side

shields or chemical safety

goggles.[2]

May cause eye irritation.[2]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention if irritation

persists.[6][7]

Skin Contact
Nitrile gloves and a laboratory

coat.[2][4]

May cause skin irritation.[2]

Wash the affected area with

soap and plenty of water.

Remove contaminated clothing

and wash it before reuse.[2][6]

Inhalation

Work in a well-ventilated area.

Use a NIOSH-approved

respirator if dust is generated.

[2][5]

May cause respiratory tract

irritation.[2] Move the individual

to fresh air. If breathing is

difficult, provide oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.[6][7]

Ingestion
Do not eat, drink, or smoke in

the laboratory.[6]

May be harmful if swallowed.

[2] Do NOT induce vomiting. If

the person is conscious, rinse

their mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.[6][7]

Experimental Workflow for Handling D-Ribose-d2
The following diagram outlines the standard workflow for handling D-Ribose-d2 in a laboratory

setting, from preparation to disposal.
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Caption: Standard laboratory workflow for handling D-Ribose-d2.
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Disposal Plan
Proper disposal of D-Ribose-d2 and any associated waste is critical to maintaining a safe

laboratory and protecting the environment.

Operational Disposal Plan:

Waste Segregation: All materials contaminated with D-Ribose-d2, including unused product,

solutions, and contaminated consumables (e.g., gloves, weighing paper), should be

collected in a designated and clearly labeled waste container.

Container Labeling: The waste container must be labeled in accordance with your

institution's and local regulations for non-hazardous chemical waste.

Storage of Waste: Store the sealed waste container in a designated, well-ventilated area,

away from incompatible materials.

Final Disposal: Dispose of the chemical waste through your institution's environmental health

and safety (EHS) office or a licensed professional waste disposal service.[2] Adhere to all

federal, state, and local environmental regulations.[1][2] Do not dispose of D-Ribose-d2
down the drain.[2]

By following these guidelines, researchers can safely handle D-Ribose-d2, ensuring the

integrity of their experiments and the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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